3-bromo-5-iodo-N,N-dimethylbenzamide
Cat. No. B1526615
M. Wt: 353.98 g/mol
InChI Key: PXLYFIUMJVJNSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07989454B2
Procedure details
A solution of 3-bromo-5-Iodo-benzoic acid (4.0 g, 12.2 mmol) in 100 mL of thionyl chloride was heated under reflux for 2 h. The reaction mixture was cooled to room temperature and concentrated under reduced pressure. The resulting solid was then dissolved in 80 mL of CH2Cl2. Dimethylamine hydrochloride (1.5 g, 18.3 mmol) and DIPEA (4.3 mL, 24.5 mmol) was added and the reaction mixture was stirred at room temperature for 3 h. The resulting solution was concentrated under reduced pressure and the crude material was purified by column chromatography (Isco™ 330 g) using 50% hexanes/EtOAc as eluting solvent to afford 3.8 g (88%) of 3-bromo-5-iodo-N,N-dimethyl-benzamide as a white solid.
Yield
88%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([CH:8]=[C:9]([I:11])[CH:10]=1)[C:5](O)=[O:6].Cl.[CH3:13][NH:14][CH3:15].CCN(C(C)C)C(C)C>S(Cl)(Cl)=O>[Br:1][C:2]1[CH:3]=[C:4]([CH:8]=[C:9]([I:11])[CH:10]=1)[C:5]([N:14]([CH3:15])[CH3:13])=[O:6] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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4 g
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Type
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reactant
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|
Smiles
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BrC=1C=C(C(=O)O)C=C(C1)I
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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S(=O)(Cl)Cl
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Step Two
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Name
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Quantity
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1.5 g
|
|
Type
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reactant
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Smiles
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Cl.CNC
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|
Name
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|
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Quantity
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4.3 mL
|
|
Type
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reactant
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|
Smiles
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CCN(C(C)C)C(C)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at room temperature for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 2 h
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Duration
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2 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The resulting solid was then dissolved in 80 mL of CH2Cl2
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The resulting solution was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the crude material was purified by column chromatography (Isco™ 330 g)
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WASH
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Type
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WASH
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Details
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as eluting solvent
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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|
Smiles
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BrC=1C=C(C(=O)N(C)C)C=C(C1)I
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.8 g | |
| YIELD: PERCENTYIELD | 88% | |
| YIELD: CALCULATEDPERCENTYIELD | 88% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
